Cas no 2228725-72-0 (1-3-(3-fluorophenoxy)propylcyclopropane-1-carboxylic acid)

• Product Name: 1-3-(3-fluorophenoxy)propylcyclopropane-1-carboxylic acid
• CAS No: 2228725-72-0
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 6008474
• PubChem ID: 165835038
• Update Time: 2025-06-14

1-3-(3-fluorophenoxy)propylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-(3-fluorophenoxy)propylcyclopropane-1-carboxylic acid
• 1-[3-(3-fluorophenoxy)propyl]cyclopropane-1-carboxylic acid
• 2228725-72-0
• EN300-1779553

• Inchi： 1S/C13H15FO3/c14-10-3-1-4-11(9-10)17-8-2-5-13(6-7-13)12(15)16/h1,3-4,9H,2,5-8H2,(H,15,16)
• InChI Key： PREBUEMFRFKIFU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCCC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 238.10052250g/mol
• Monoisotopic Mass: 238.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-3-(3-fluorophenoxy)propylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-3-(3-fluorophenoxy)propylcyclopropane-1-carboxylic acid (CAS No. 2228725-72-0)

1-3-(3-fluorophenoxy)propylcyclopropane-1-carboxylic acid (CAS No. 2228725-72-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a cyclopropane ring fused with a carboxylic acid moiety, further modified by a 3-fluorophenoxy propyl side chain. Such structural attributes make it a promising candidate for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. Researchers are increasingly exploring its potential in targeting metabolic pathways, given the rising demand for novel therapeutics in areas like oncology and neurology.

The fluorophenoxy group in 1-3-(3-fluorophenoxy)propylcyclopropane-1-carboxylic acid enhances its bioavailability and binding affinity, which is critical for optimizing pharmacokinetic profiles. This aligns with current trends in medicinal chemistry, where fluorinated compounds are heavily investigated for their improved stability and efficacy. With the growing emphasis on precision medicine, this compound’s ability to interact selectively with biological targets makes it a subject of interest in personalized therapy development. Additionally, its carboxylic acid functionality allows for further derivatization, enabling the creation of prodrugs or conjugates for enhanced delivery.

From an agrochemical perspective, 1-3-(3-fluorophenoxy)propylcyclopropane-1-carboxylic acid could play a role in designing next-generation pesticides or herbicides. The cyclopropane ring’s rigidity and the fluorine atom’s electronegativity may contribute to improved pest resistance management, addressing global concerns about sustainable agriculture. As climate change intensifies, the demand for eco-friendly agrochemicals with minimal environmental impact has surged, positioning this compound as a potential solution.

Synthetic routes to 1-3-(3-fluorophenoxy)propylcyclopropane-1-carboxylic acid often involve multi-step organic reactions, including cyclopropanation and etherification processes. Recent advancements in green chemistry have spurred interest in optimizing these syntheses to reduce waste and energy consumption. This resonates with the broader push for sustainable chemical manufacturing, a topic frequently searched in academic and industrial circles.

Analytical characterization of CAS No. 2228725-72-0 typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency. Quality control is paramount, especially as regulatory agencies tighten standards for pharmaceutical intermediates. The compound’s stability under various conditions is also a key research focus, given the industry’s need for robust formulations.

In summary, 1-3-(3-fluorophenoxy)propylcyclopropane-1-carboxylic acid represents a versatile scaffold with broad applicability in life sciences. Its combination of fluorine substitution, carboxylic acid functionality, and cyclopropane geometry offers a compelling case for further exploration. As research continues to uncover its potential, this compound may soon emerge as a cornerstone in both therapeutic and agricultural innovations.